Cas no 1285516-69-9 (Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(phenylmethoxy)-, methyl ester
• CAS No: 1285516-69-9
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 2190620
• Update Time: 2023-08-07

Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-[(Dimethylamino)sulfonyl]-2-(phenylmethoxy)benzoic acid methyl ester
• KWBKSXGTPZRGTG-UHFFFAOYSA-N
• Methyl 5-[(dimethylamino) sulfonyl]-2-[(phenylmethyl)oxy]benzoate
• Methyl 5-[(dimethylamino) sulfonyl]-2-[(phenylmethyl) oxy]benzoate
• Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(phenylmethoxy)-, methyl ester

• Inchi： 1S/C17H19NO5S/c1-18(2)24(20,21)14-9-10-16(15(11-14)17(19)22-3)23-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3
• InChI Key： KWBKSXGTPZRGTG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)OC)C=1)OCC1C=CC=CC=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 508
• Topological Polar Surface Area: 81.3